Cas no 888967-58-6 (Benzonitrile, 3-[[5-(hydroxymethyl)-2-pyridinyl]oxy]-)

• Product Name: Benzonitrile, 3-[[5-(hydroxymethyl)-2-pyridinyl]oxy]-
• CAS No: 888967-58-6
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 1934007
• PubChem ID: 59599586
• Update Time: 2025-04-21

Benzonitrile, 3-[[5-(hydroxymethyl)-2-pyridinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[5-(hydroxymethyl)-2-pyridinyl]oxy]-
• SCHEMBL3173071
• 3-[[5-(Hydroxymethyl)-2-pyridinyl]oxy]benzonitrile
• DB-394364
• AKOS019194802
• 888967-58-6

• Inchi： 1S/C13H10N2O2/c14-7-10-2-1-3-12(6-10)17-13-5-4-11(9-16)8-15-13/h1-6,8,16H,9H2
• InChI Key： WRPCLOLJAOARSL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)C1C=CC(=CN=1)CO

Computed Properties

• Exact Mass: 226.074227566Da
• Monoisotopic Mass: 226.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.1Ų